Cas no 54028-35-2 (4(1H)-Pyrimidinone, 2-(diethylamino)-6-methoxy- (9CI))

• Product Name: 4(1H)-Pyrimidinone, 2-(diethylamino)-6-methoxy- (9CI)
• CAS No: 54028-35-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 939501
• PubChem ID: 21415042
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(diethylamino)-6-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(diethylamino)-6-methoxy- (9CI)
• SCHEMBL11728632
• 2-(Diethylamino)-6-methoxypyrimidin-4(1H)-one
• 4(1H)-PYRIMIDINONE, 2-(DIETHYLAMINO)-6-METHOXY-
• DB-324696
• KDURCKBXOHIJBS-UHFFFAOYSA-N
• 2-Diethylamino-4-methoxy-6-hydroxy-pyrimidine
• 54028-35-2

• Inchi： 1S/C9H15N3O2/c1-4-12(5-2)9-10-7(13)6-8(11-9)14-3/h6H,4-5H2,1-3H3,(H,10,11,13)
• InChI Key： KDURCKBXOHIJBS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(NC(=N1)N(CC)CC)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.9Ų